N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide

• IUPAC Name: N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H25N7O/c1-13-20-21-16-15(18-7-8-24(13)16)22-9-11-23(12-10-22)17(25)19-14-5-3-2-4-6-14/h7-8,14H,2-6,9-12H2,1H3,(H,19,25)
• InChI Key: WJOSFFTUDOSPNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCN(CC3)C(=O)NC4CCCCC4
• Molecular Formula: C17H25N7O
• Molecular Weight: 343.4 g/mol

Description

“N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide” is a compound that belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Scientific Research Applications

Synthesis and Molecular Docking Studies

A study by Patil et al. (2021) focused on synthesizing two series of new piperazine and triazolo-pyrazine derivatives, including compounds related to N-cyclohexyl-4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carboxamide. These compounds were synthesized in a single-step reaction, characterized by various spectroscopic techniques, and evaluated for antimicrobial activity against several bacterial and fungal strains. Notably, one of the synthesized compounds exhibited superior antimicrobial properties. Additionally, molecular docking studies indicated that these compounds could be developed into more potent antimicrobials, suggesting their potential application in designing new therapeutic agents (Patil et al., 2021).

Antimicrobial Activity

Research by Riyadh (2011) synthesized novel N-arylpyrazole-containing enaminones, which were further processed to yield substituted pyridine derivatives and triazolo-pyrazine compounds. These compounds were screened for their antitumor and antimicrobial activities, demonstrating potential applications in developing new anticancer and antimicrobial agents. The study highlights the versatility of triazolo-pyrazine derivatives in medicinal chemistry, including their role in synthesizing compounds with significant biological activities (Riyadh, 2011).

Utility as Building Blocks for Bioactive Molecules

Almazroa et al. (2004) explored the reaction of enaminones with aminoheterocycles, leading to the formation of azolopyrimidines, azolopyridines, and quinolines. This study underscores the synthetic utility of compounds related to this compound in constructing complex heterocyclic structures that are prevalent in many bioactive molecules. The ability to synthesize such diverse heterocycles opens up avenues for the development of novel therapeutic agents with a variety of biological activities (Almazroa et al., 2004).